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Compound of Interest

Compound Name: 4-phenylbut-3-en-2-ol

Cat. No.: B108997

Essential Safety and Handling Guide for 4-
Phenylbut-3-en-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, operational, and disposal information for
handling 4-phenylbut-3-en-2-ol in a laboratory setting. While data indicates a low hazard
profile for this compound, adherence to standard laboratory safety protocols is crucial.

Chemical Identifier:

Name: 4-phenylbut-3-en-2-ol

CAS Number: 17488-65-2

Molecular Formula: C10H120

Physical Description: Colorless, slightly viscous liquid with a sweet, fruity, and floral odor.[1]
[2] It is insoluble in water but soluble in organic solvents and oils.[1]

Hazard Assessment: According to numerous reports submitted to the ECHA C&L Inventory, 4-
phenylbut-3-en-2-ol does not meet the criteria for GHS hazard classification.[1][2] It is used as
a flavoring agent and in fragrances, with evaluations indicating no safety concerns at current
intake levels for flavoring.[2]
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However, it is important to note that a structurally similar compound, trans-4-phenyl-3-buten-2-
one, is classified as causing skin and eye irritation, and may cause allergic skin reactions and
respiratory irritation.[3][4][5][6] Therefore, exercising caution and using standard personal
protective equipment is recommended as a matter of good laboratory practice.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 4-phenylbut-3-en-2-ol,
based on standard laboratory safety practices for low-hazard chemicals.

Protection Type Specification Rationale

To prevent direct skin contact,

especially given the

Hand Protection Nitrile or neoprene gloves. o )
sensitization potential of a
similar compound.

Safety glasses with side To protect eyes from potential

Eye Protection ) o
shields or safety goggles. splashes of the liquid.

. To protect skin and personal
Skin and Body Standard laboratory coat. ) ) )
clothing from accidental spills.

) Use a NIOSH/MSHA approved
Not generally required under ) ] o
) ) respirator if working in a poorly
Respiratory normal use with adequate ] )
o ventilated area or if aerosols
ventilation.
are generated.[7]

Operational and Disposal Plans

Handling and Storage:

¢ Ventilation: Handle in a well-ventilated area. A chemical fume hood is recommended for
procedures that may generate aerosols or vapors.

o Storage Conditions: Keep the container tightly closed in a dry and well-ventilated place.[7]
Protect from direct sunlight and heat.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.
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Experimental Workflow:

Preparation

Don appropriate PPE

l

Ensure work area is clean and ventilated

l

Assemble all necessary equipment and reagents

roceed to handling

Handling

Dispense 4-phenylbut-3-en-2-ol

l

Perform experimental procedure

rocedure complete

Cleanup & Disposal

Decontaminate work surfaces

l

Segregate and label waste

l

Dispose of waste according to institutional and local regulations

l

Remove and dispose of contaminated PPE

l

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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